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Compound of Interest

Compound Name: 2-Hexanethiol

Cat. No.: B162965 Get Quote

Application Notes and Protocols for 2-
Hexanethiol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-
Hexanethiol in a laboratory environment. Adherence to these protocols is crucial to minimize

risks associated with the chemical's flammability, toxicity, and strong odor.

Chemical and Physical Properties
2-Hexanethiol is a flammable liquid with a characteristic strong stench.[1][2][3][4] Its properties

are summarized in the table below.
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Property Value

Molecular Formula C₆H₁₄S[5][6][7]

Molecular Weight 118.24 g/mol [5][6]

Appearance Colorless liquid[5]

Boiling Point Data not consistently available in search results

Flash Point

Data not explicitly found for 2-Hexanethiol, but it

is classified as a flammable liquid (Category 3)

[2][6][8]

Vapor Pressure Data not consistently available in search results

Solubility Insoluble in water[4]

Hazard Identification and Safety Precautions
2-Hexanethiol is classified as a flammable liquid and is harmful if swallowed.[2][6][8] It is

imperative to be aware of the following hazards and take appropriate precautions.
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Hazard GHS Classification Precautionary Statements

Flammability
Flammable Liquid, Category

3[2][6][8]

H226: Flammable liquid and

vapor.[2][6] P210: Keep away

from heat, hot surfaces,

sparks, open flames, and other

ignition sources. No smoking.

[2][5][6] P233: Keep container

tightly closed.[2][5][6] P240:

Ground and bond container

and receiving equipment.[2][5]

[6] P241: Use explosion-proof

electrical/ventilating/lighting

equipment.[2][5][6] P242: Use

non-sparking tools.[2][5] P243:

Take action to prevent static

discharges.[2][5]

Acute Toxicity
Acute Toxicity, Oral, Category

4[2][6]

H302: Harmful if swallowed.[2]

[6] P264: Wash skin thoroughly

after handling.[2][5] P270: Do

not eat, drink or smoke when

using this product.[2][5]

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell.[5] P330: Rinse mouth.

[5]

Odor
Strong, unpleasant stench[1]

[2][3][4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Hexanethiol.
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PPE Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection

Safety glasses with side-shields or chemical

safety goggles.[9] A face shield may be required

for splash hazards.[1][10]

Skin and Body Protection

Laboratory coat. For larger quantities or in case

of potential for significant exposure, a chemical-

resistant apron or suit is recommended.[1]

Respiratory Protection

All handling of 2-Hexanethiol must be conducted

in a certified chemical fume hood to avoid

inhalation of vapors.[9] If a fume hood is not

available or in case of a large spill, a NIOSH-

approved respirator with an organic vapor

cartridge is required.

Handling Procedures
The following workflow outlines the general procedure for handling 2-Hexanethiol in a

laboratory setting.

Caption: General workflow for handling 2-Hexanethiol.

Preparation: Ensure the chemical fume hood is operational and the sash is at the

appropriate working height. Assemble all necessary equipment (e.g., balance, receiving

flask, pipettes, beaker for secondary containment) inside the fume hood.

PPE: Don the required PPE as specified in Section 3.

Grounding: If transferring from a metal container, ensure both the source and receiving

containers are grounded and bonded to prevent static discharge.[2][5]

Dispensing:

For small quantities, use a calibrated glass pipette or syringe.
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For larger quantities, carefully pour the liquid from the storage container into the receiving

vessel. Use a funnel to minimize the risk of splashing.

Perform all dispensing activities over a secondary containment tray to catch any potential

spills.

Sealing: Immediately after dispensing, securely close the 2-Hexanethiol container.

Cleaning: Wipe down any contaminated surfaces within the fume hood with an appropriate

solvent (e.g., ethanol), followed by a soap and water solution.

Decontamination of Glassware: Rinse any glassware that has come into contact with 2-
Hexanethiol with a small amount of a suitable solvent (e.g., ethanol or acetone) to remove

the bulk of the thiol. Then, immerse the glassware in a freshly prepared oxidizing bleach

solution (e.g., a 10% solution of sodium hypochlorite) for several hours to neutralize the odor.

Finally, wash the glassware with soap and water and rinse thoroughly.

Storage Procedures
Proper storage of 2-Hexanethiol is critical to maintain its integrity and ensure laboratory safety.

Storage Condition Requirement

Location
Store in a cool, dry, and well-ventilated area.[1]

[2][5]

Ignition Sources
Keep away from heat, sparks, open flames, and

other ignition sources.[2][5]

Container

Keep container tightly closed.[1][2][5]

Containers that have been opened must be

carefully resealed and kept upright to prevent

leakage.[1]

Incompatible Materials
Store away from strong oxidizing agents, bases,

and metals.[8]

Spill and Emergency Procedures
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In the event of a spill or exposure, follow these procedures immediately.

Caption: Spill response procedure for 2-Hexanethiol.

Containment: Contain the spill using an inert absorbent material such as vermiculite, dry

sand, or earth.[11]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a sealed, labeled container for hazardous waste disposal.[2]

Decontamination: Clean the spill area with a suitable solvent, followed by a soap and water

solution.

Evacuation: Evacuate all non-essential personnel from the area.[2][11]

Ventilation: Ensure the area is well-ventilated.

Emergency Services: Contact the appropriate emergency services and inform them of the

nature of the spill.

Cleanup: Only personnel trained in hazardous material cleanup should address large spills,

wearing appropriate PPE, including respiratory protection.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][11]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water and soap.[2][10][11]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][10]

[11]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][5][11]

Waste Disposal
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All waste containing 2-Hexanethiol must be treated as hazardous waste.

Collect all liquid and solid waste in separate, appropriately labeled, and sealed containers.

Dispose of the waste through a licensed hazardous waste disposal company, following all

local, state, and federal regulations.

By adhering to these detailed application notes and protocols, researchers, scientists, and drug

development professionals can safely handle and store 2-Hexanethiol in the laboratory,

minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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